Cas no 1226304-46-6 (2-(3-Bromophenyl)-3-methylbutanoic acid)

• Product Name: 2-(3-Bromophenyl)-3-methylbutanoic acid
• CAS No: 1226304-46-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5065987
• PubChem ID: 23317028
• Update Time: 2025-06-23

2-(3-Bromophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-3-methylbutanoic acid
• 2-(3-Bromophenyl)-3-methylbutanoic acid

• Inchi： 1S/C11H13BrO2/c1-7(2)10(11(13)14)8-4-3-5-9(12)6-8/h3-7,10H,1-2H3,(H,13,14)
• InChI Key： KSWGPYWKISIVQN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 2-(3-Bromophenyl)-3-methylbutanoic acid

Introduction to 2-(3-Bromophenyl)-3-methylbutanoic acid (CAS No. 1226304-46-6)

2-(3-Bromophenyl)-3-methylbutanoic acid (CAS No. 1226304-46-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of 2-(3-Bromophenyl)-3-methylbutanoic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

2-(3-Bromophenyl)-3-methylbutanoic acid is a member of the aromatic carboxylic acids family. Its molecular formula is C₁₁H₁₃BrO₂, and it has a molecular weight of 257.12 g/mol. The compound features a brominated phenyl ring attached to a branched butanoic acid moiety, which imparts unique chemical and physical properties. The presence of the bromine atom and the methyl group on the butanoic acid chain contribute to its reactivity and solubility characteristics.

The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 85-87°C, and it exhibits moderate stability under standard laboratory conditions. However, exposure to strong acids or bases can lead to degradation or rearrangement reactions.

Synthesis Methods

The synthesis of 2-(3-Bromophenyl)-3-methylbutanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromobenzaldehyde with 3-methylbutanoic acid in the presence of a suitable catalyst, such as a transition metal complex or an organocatalyst. This reaction typically proceeds via a Knoevenagel condensation followed by a subsequent reduction step to form the desired carboxylic acid.

An alternative approach involves the use of Grignard reagents or organolithium compounds to couple 3-bromobenzene with an appropriate ketone or aldehyde precursor. This method often yields higher purity products but may require more stringent reaction conditions and purification steps.

Biological Activities

2-(3-Bromophenyl)-3-methylbutanoic acid has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3-Bromophenyl)-3-methylbutanoic acid has also been studied for its anticancer properties. Research has demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and MAPK, which are crucial for cell survival and proliferation.

Clinical Applications and Research Advancements

The potential clinical applications of 2-(3-Bromophenyl)-3-methylbutanoic acid are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have been promising, with the compound showing good safety profiles and efficacy in animal models of inflammatory diseases and cancer.

In one notable study published in the Journal of Medicinal Chemistry, researchers evaluated the anti-inflammatory effects of 2-(3-Bromophenyl)-3-methylbutanoic acid in a mouse model of colitis. The results showed that treatment with this compound significantly reduced inflammation markers and improved overall disease outcomes compared to control groups.

An ongoing phase I clinical trial is currently assessing the safety and pharmacokinetics of 2-(3-Bromophenyl)-3-methylbutanoic acid in patients with advanced solid tumors. Early data from this trial have indicated that the compound is well-tolerated at various dose levels, with no severe adverse events reported.

FUTURE DIRECTIONS AND CONCLUSIONS

The future research on 2-(3-Bromophenyl)-3-methylbutanoic acid is likely to focus on optimizing its pharmacological properties for clinical use. This may involve developing more potent analogs through structure-activity relationship (SAR) studies or improving its bioavailability through prodrug strategies.

In conclusion, 2-(3-Bromophenyl)-3-methylbutanoic acid (CAS No. 1226304-46-6) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Continued research efforts will be essential to fully realize its clinical potential and bring it closer to becoming a viable treatment option for various diseases.